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Compound of Interest

Compound Name: 1-Cyclohexyl-1H-tetrazole-5-thiol

Cat. No.: B1348868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

1-Cyclohexyl-1H-tetrazole-5-thiol. Adherence to these procedures is essential for ensuring a

safe laboratory environment. The information presented is based on the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals and supplemented with data from

Safety Data Sheets (SDS) of structurally related compounds due to the absence of a specific

SDS for this chemical.

Chemical and Physical Properties
A summary of the known quantitative data for 1-Cyclohexyl-1H-tetrazole-5-thiol is provided

below. It is important to note that comprehensive physical and chemical properties for this

specific compound are not readily available; therefore, caution should be exercised by treating

it as a potentially hazardous substance.
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Property Value Reference

CAS Number 49847-44-1 [1][2][3][4]

Molecular Formula C₇H₁₂N₄S [1][3]

Molecular Weight 184.26 g/mol [1]

GHS Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2A), Specific

Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory tract irritation)

[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Warning: Based on its GHS classification, 1-Cyclohexyl-1H-tetrazole-5-thiol is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[1] Some related

tetrazole compounds are also classified as flammable solids.[5][6]

The following table outlines the minimum personal protective equipment required when

handling this compound.
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Protection Type Recommended Equipment

Eye and Face Protection

Chemical safety goggles or safety glasses with

side shields.[5][7] A face shield should be worn if

there is a risk of splashing.[5]

Skin Protection

Chemical-resistant gloves (e.g., nitrile). Gloves

must be inspected before use and removed

using the proper technique to avoid skin contact.

[5] A lab coat or chemical-resistant suit is

required.[5]

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU

EN 143) particle respirator is recommended. For

higher-level protection, use a type OV/AG/P99

(US) or ABEK-P2 (EU EN 143) respirator

cartridges.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety. The following step-by-step

guidance outlines the operational workflow.

Step 1: Pre-Handling Procedures
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Information Review: Review this safety guide and any available safety information.

Engineering Controls: Ensure a calibrated chemical fume hood is available and functioning

correctly.[5] An eyewash station and safety shower must be accessible and unobstructed.[7]

PPE Inspection: Inspect all PPE for damage before use.

Step 2: Handling the Chemical
Work Area: Conduct all manipulations of the solid compound, including weighing and

transferring, within a chemical fume hood to minimize dust and vapor inhalation.[5]
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Avoiding Contamination: Use spark-proof tools and avoid creating dust.[5] Keep the

container tightly closed when not in use.[6]

Personal Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.

[5]

Step 3: Emergency Response
In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

[5] Remove contaminated clothing and seek medical attention if irritation develops.

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[5] Seek immediate medical attention.

In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial

respiration.[5] Seek medical attention.

In Case of a Spill: Evacuate the area. For small spills, and if it is safe to do so, use an

absorbent, non-combustible material to clean up the spill. Place the waste in a sealed

container for disposal.[5] Do not let the product enter drains.[5]

Step 4: Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[6] Some similar compounds recommend storage at 2-8°C.[5]

Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal

company.[5][6] All contaminated materials, including empty containers and PPE, must be

disposed of as hazardous waste in accordance with local, state, and federal regulations.

Safe Handling Workflow
The following diagram illustrates the logical flow for safely handling 1-Cyclohexyl-1H-
tetrazole-5-thiol.
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Safe Handling Workflow for 1-Cyclohexyl-1H-tetrazole-5-thiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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